Cas no 91783-88-9 (3-Ethyl-5-methyl-1H-pyrazole)
3-Ethyl-5-methyl-1H-pyrazole is a heterocyclic organic compound belonging to the pyrazole class, characterized by its five-membered ring structure containing two nitrogen atoms. This compound is widely utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its stable and reactive pyrazole core. Its ethyl and methyl substituents enhance its solubility and reactivity, making it suitable for further functionalization. The compound exhibits excellent thermal stability and compatibility with various reaction conditions, facilitating its use in complex organic transformations. Its well-defined structure and high purity make it a reliable building block for researchers developing bioactive molecules, catalysts, and specialty chemicals.
3-Ethyl-5-methyl-1H-pyrazole structure
Product Name:3-Ethyl-5-methyl-1H-pyrazole
CAS No:91783-88-9
MF:C6H10N2
MW:110.157001018524
MDL:MFCD13195697
CID:4318887
PubChem ID:12218432
Update Time:2025-06-07
3-Ethyl-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-ethyl-5-methyl-
- 3-ethyl-5-methyl-1H-pyrazole
- MFCD13195697
- SCHEMBL9464881
- AKOS025141869
- LS-10004
- ALBB-028825
- 91783-88-9
- SCHEMBL240846
- 3-Ethyl-5-methyl-1H-pyrazole
-
- MDL： MFCD13195697
- Inchi： 1S/C6H10N2/c1-3-6-4-5(2)7-8-6/h4H,3H2,1-2H3,(H,7,8)
- InChI Key： ZXYASTYREUECCW-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(CC)=N1
Computed Properties
- Exact Mass: 110.084398327Da
- Monoisotopic Mass: 110.084398327Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 72.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.7Ų
3-Ethyl-5-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E260800-100mg |
3-Ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 100mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E260800-250mg |
3-Ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 250mg |
$ 470.00 | 2022-06-05 | ||
| TRC | E260800-500mg |
3-Ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 500mg |
$ 750.00 | 2022-06-05 | ||
| abcr | AB417444-500 mg |
3-Ethyl-5-methyl-1H-pyrazole; . |
91783-88-9 | 500MG |
€373.00 | 2023-02-03 | ||
| abcr | AB417444-5 g |
3-Ethyl-5-methyl-1H-pyrazole; . |
91783-88-9 | 5g |
€1324.50 | 2023-04-24 | ||
| abcr | AB417444-1 g |
3-Ethyl-5-methyl-1H-pyrazole; . |
91783-88-9 | 1g |
€489.50 | 2023-04-24 | ||
| Ambeed | A777437-1g |
3-EThyl-5-methyl-1h-pyrazole |
91783-88-9 | 95% | 1g |
$411.0 | 2024-04-16 | |
| Matrix Scientific | 159510-500mg |
3-Ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 500mg |
$400.00 | 2023-09-11 | ||
| Matrix Scientific | 159510-1g |
3-Ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 1g |
$500.00 | 2023-09-11 | ||
| Enamine | EN300-314346-1.0g |
3-ethyl-5-methyl-1H-pyrazole |
91783-88-9 | 1.0g |
$1199.0 | 2023-02-24 |
3-Ethyl-5-methyl-1H-pyrazole Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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